N-(2-isopropoxyphenyl)-4-phenoxybenzamide

• IUPAC Name: 4-phenoxy-N-(2-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C22H21NO3/c1-16(2)25-21-11-7-6-10-20(21)23-22(24)17-12-14-19(15-13-17)26-18-8-4-3-5-9-18/h3-16H,1-2H3,(H,23,24)
• InChI Key: LINDCXUONPPUSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C22H21NO3
• Molecular Weight: 347.4 g/mol

Description

N-(2-isopropoxyphenyl)-4-phenoxybenzamide, also known as GW 6471, is a selective antagonist of peroxisome proliferator-activated receptor alpha (PPARα). This compound is widely used in scientific research to study the role of PPARα in various physiological and pathological processes.

Mechanism of Action

PPARα is a ligand-activated transcription factor that binds to specific DNA sequences in the promoter regions of target genes. Upon binding to its ligand, PPARα undergoes conformational changes that enable it to recruit coactivators and initiate transcription of target genes. N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 binds to the ligand-binding domain of PPARα and prevents the receptor from binding to its natural ligands, such as fatty acids and eicosanoids. This results in the inhibition of PPARα-mediated gene expression and downstream effects on lipid metabolism, inflammation, and oxidative stress.
Biochemical and Physiological Effects
N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 has been shown to have a range of biochemical and physiological effects in various experimental models. In vitro studies have demonstrated that N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 inhibits the expression of PPARα target genes involved in fatty acid oxidation, lipid transport, and inflammation. In vivo studies have shown that N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 reduces serum triglyceride and cholesterol levels, attenuates hepatic steatosis, and improves insulin sensitivity in animal models of dyslipidemia and diabetes. N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 has also been shown to inhibit the growth of liver cancer cells and reduce the incidence of liver tumors in animal models of hepatocellular carcinoma.

Advantages and Limitations for Lab Experiments

N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 is a highly selective and potent antagonist of PPARα, making it a valuable tool for studying the function of this receptor in various biological systems. Its specificity for PPARα also reduces the risk of off-target effects and potential toxicity. However, like all experimental compounds, N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 has some limitations. Its solubility in aqueous solutions is limited, which can make it challenging to administer in vivo. Additionally, its effects on other PPAR isoforms, such as PPARγ and PPARδ, have not been extensively studied, and it is possible that N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 may have some off-target effects on these receptors.

Future Directions

There are several potential future directions for research on N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 and its role in PPARα-mediated signaling. One area of interest is the identification of novel PPARα ligands that can selectively activate or inhibit this receptor. Another area of interest is the investigation of the role of PPARα in the regulation of autophagy and cellular metabolism. Finally, the development of new animal models of PPARα-related diseases, such as non-alcoholic fatty liver disease and atherosclerosis, may provide new insights into the pathogenesis of these conditions and the potential therapeutic applications of N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 and related compounds.
Conclusion
In conclusion, N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 is a valuable tool for investigating the function of PPARα in various biological systems. Its selective antagonism of PPARα makes it a useful compound for studying the downstream effects of this receptor on lipid metabolism, inflammation, and oxidative stress. While there are some limitations to its use in lab experiments, its specificity and potency make it an important tool for scientific research. Future studies on N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 and its role in PPARα-mediated signaling may provide new insights into the pathogenesis of several diseases and the development of novel therapeutic strategies.

Synthesis Methods

The synthesis of N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 involves the reaction of 4-phenoxybenzoyl chloride with 2-isopropoxyaniline in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium hydride and 4-bromoanisole to obtain the final product. The purity and yield of N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 can be improved by recrystallization or column chromatography.

Scientific Research Applications

N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 is a valuable tool for investigating the function of PPARα in various biological systems. PPARα is a nuclear receptor that plays a critical role in the regulation of lipid metabolism, inflammation, and oxidative stress. Dysregulation of PPARα has been implicated in the pathogenesis of several diseases, including dyslipidemia, diabetes, atherosclerosis, and liver cancer. N-(2-isopropoxyphenyl)-4-phenoxybenzamide 6471 can be used to selectively block the activity of PPARα and study its downstream effects on gene expression, cellular signaling, and metabolic pathways.